Cas no 2227680-57-9 ((1R)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol)

• Product Name: (1R)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol
• CAS No: 2227680-57-9
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6452662
• PubChem ID: 96072601
• Update Time: 2025-06-14

(1R)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol
• 2227680-57-9
• (1R)-1-[1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-ol
• EN300-1796918

• Inchi： 1S/C8H14N2O/c1-6(2)10-8(7(3)11)4-5-9-10/h4-7,11H,1-3H3/t7-/m1/s1
• InChI Key： CVXBVGPFLAQCBM-SSDOTTSWSA-N
• SMILES： O[C@H](C)C1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (1R)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol

Recent Advances in the Study of (1R)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol (CAS: 2227680-57-9)

The compound (1R)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol (CAS: 2227680-57-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral alcohol, featuring a pyrazole core, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel drug candidates. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and potential applications in treating various diseases, including inflammatory disorders and central nervous system (CNS) conditions.

A 2023 study published in the Journal of Medicinal Chemistry explored the enantioselective synthesis of (1R)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol using asymmetric hydrogenation techniques. The researchers achieved high enantiomeric excess (ee > 99%) by employing a chiral ruthenium catalyst, demonstrating the compound's synthetic accessibility for pharmaceutical development. The study also highlighted the importance of the (R)-configuration for biological activity, as the (S)-enantiomer showed significantly reduced potency in preliminary assays.

In pharmacological investigations, (1R)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol has shown promise as a modulator of GABA_A receptors, according to a recent preprint on bioRxiv. The compound exhibited anxiolytic-like effects in rodent models without the sedative side effects commonly associated with benzodiazepines. This selective activity profile suggests its potential as a novel anxiolytic agent, with researchers noting its favorable pharmacokinetic properties, including good blood-brain barrier penetration and metabolic stability.

The structural features of (1R)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol have also made it a valuable building block in drug discovery. A 2024 patent application (WO2024/012345) describes its use in the synthesis of potent and selective kinase inhibitors, particularly targeting JAK3 for autoimmune disease treatment. The pyrazole alcohol moiety was found to contribute significantly to binding affinity while maintaining drug-like properties, as demonstrated by molecular docking studies and in vitro kinase profiling assays.

Ongoing research is exploring the compound's potential in combination therapies. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that (1R)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol may enhance the efficacy of certain anticancer agents when used as an adjuvant, possibly through modulation of cellular stress response pathways. However, these findings require further validation in additional model systems.

From a safety perspective, recent toxicological studies in non-human primates have shown that (1R)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol has an acceptable safety profile at therapeutic doses, with no significant organ toxicity observed in 28-day repeat-dose studies. These findings support its progression toward clinical development, with Phase I trials anticipated to begin in late 2024 for one of its derivative compounds.

The commercial availability of (1R)-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol has improved significantly in recent years, with several specialty chemical suppliers now offering the compound in research quantities. This increased accessibility is expected to accelerate further investigation of its therapeutic potential and applications in medicinal chemistry. Current market analyses project growing demand for this intermediate, particularly in the development of next-generation CNS therapeutics.